4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: 4-[3-(1-propan-2-ylpyrrolidin-2-yl)pyridin-2-yl]morpholine
• InChI: InChI=1S/C16H25N3O/c1-13(2)19-8-4-6-15(19)14-5-3-7-17-16(14)18-9-11-20-12-10-18/h3,5,7,13,15H,4,6,8-12H2,1-2H3
• InChI Key: SJRBXFIGOABRLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCCC1C2=C(N=CC=C2)N3CCOCC3

Description

4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine is a complex organic compound that features a pyrrolidine ring, a pyridine ring, and a morpholine ring.

Preparation Methods

The synthesis of 4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine typically involves multi-step organic reactions. One common synthetic route includes the construction of the pyrrolidine ring from cyclic or acyclic precursors, followed by the functionalization of preformed pyrrolidine rings . Industrial production methods may involve optimizing these synthetic routes to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like alkyl halides or sulfonates.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in studies to understand its interaction with biological targets.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds to 4-(3-(1-Isopropylpyrrolidin-2-yl)pyridin-2-yl)morpholine include other pyrrolidine and morpholine derivatives. These compounds share structural similarities but may differ in their biological activities and applications. For example:

Pyrrolidine derivatives: These compounds are widely used in medicinal chemistry for their diverse biological activities.

Morpholine derivatives: These compounds are used in various industrial applications, including as solvents and corrosion inhibitors.

The uniqueness of this compound lies in its combination of the pyrrolidine, pyridine, and morpholine rings, which may confer specific properties not found in other similar compounds .